Ethyl-(5-pyridin-3-yl-[1,3,4]thiadiazol-2-yl)-amine

• IUPAC Name: N-ethyl-5-pyridin-3-yl-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C9H10N4S/c1-2-11-9-13-12-8(14-9)7-4-3-5-10-6-7/h3-6H,2H2,1H3,(H,11,13)
• InChI Key: QONJAEJWWUUAQE-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NN=C(S1)C2=CN=CC=C2
• Molecular Formula: C9H10N4S
• Molecular Weight: 206.27 g/mol

Description

Ethyl-(5-pyridin-3-yl-[1,3,4]thiadiazol-2-yl)-amine, also known as ETPA, is a heterocyclic amine compound that has been studied for its potential therapeutic applications. ETPA is a small molecule that is structurally similar to other amines, such as serotonin and dopamine, and is believed to have similar physiological effects. ETPA has been studied for its ability to modulate neurotransmitter pathways and for its potential anti-inflammatory and anti-tumor activities.

Scientific Research Applications

Antimicrobial Agents

. These compounds have shown effectiveness against a variety of microbial strains, including E. coli , B. mycoides , and C. albicans . The structural presence of the thiadiazole ring contributes to the compound’s ability to inhibit the growth of these microorganisms.

Antibacterial Agents

. Research indicates that these compounds can be potent against both Gram-positive and Gram-negative bacteria, such as Staphylococcus aureus and Escherichia coli . The antibacterial efficacy of these derivatives makes them promising candidates for the development of new antibacterial drugs.

Mechanism of Action

Target of Action

Ethyl-(5-pyridin-3-yl-[1,3,4]thiadiazol-2-yl)-amine is a derivative of 1,3,4-thiadiazole, a class of compounds known for their wide range of biological properties Similar 1,3,4-thiadiazole derivatives have been reported to exhibit antimicrobial activity against organisms likeE. coli, B. mycoides, and C. albicans .

Mode of Action

The mesoionic character of the thiadiazole ring allows thiadiazole-containing compounds to cross cellular membranes and interact strongly with biological targets . This interaction can lead to various changes in the cellular processes, contributing to their biological activity.

Biochemical Pathways

Thiadiazole derivatives are known to exert a broad spectrum of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

Due to the mesoionic nature of thiadiazoles, these compounds are known to cross cellular membranes, suggesting good bioavailability .

Result of Action

Similar 1,3,4-thiadiazole derivatives have been reported to exhibit antimicrobial activity , suggesting that this compound may also have similar effects.

Action Environment

The biological activity of similar thiadiazole derivatives suggests that they may be stable and effective under a variety of environmental conditions .